molecular formula C12H26N2O2S B12983267 3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide

3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide

Cat. No.: B12983267
M. Wt: 262.41 g/mol
InChI Key: SNPWZMCAOWAXOA-UHFFFAOYSA-N
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Description

3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide is a chemical compound with a complex structure that includes a tetrahydrothiophene ring and a diisopropylaminoethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide typically involves the reaction of tetrahydrothiophene with diisopropylaminoethylamine under controlled conditions. The reaction is often carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced technologies and equipment ensures consistent quality and efficiency in the production process.

Chemical Reactions Analysis

Types of Reactions

3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the compound into its corresponding thiol or sulfide derivatives.

    Substitution: The compound can participate in nucleophilic substitution reactions, where the diisopropylaminoethyl group can be replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or sulfides.

Scientific Research Applications

3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide has several scientific research applications, including:

    Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: It is studied for its potential biological activities, such as antimicrobial and anticancer properties.

    Medicine: The compound is investigated for its potential therapeutic applications, including drug delivery systems and as a precursor for pharmaceutical compounds.

    Industry: It is used in the development of new materials and as an intermediate in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

    2-(Diisopropylamino)ethyl methacrylate: A similar compound used in the synthesis of cationic nanoparticles.

    2-Diethylamino ethyl methacrylate: Another related compound with applications in drug delivery systems.

Uniqueness

3-((2-(Diisopropylamino)ethyl)amino)tetrahydrothiophene 1,1-dioxide is unique due to its specific structural features and chemical properties

Properties

Molecular Formula

C12H26N2O2S

Molecular Weight

262.41 g/mol

IUPAC Name

N-(1,1-dioxothiolan-3-yl)-N',N'-di(propan-2-yl)ethane-1,2-diamine

InChI

InChI=1S/C12H26N2O2S/c1-10(2)14(11(3)4)7-6-13-12-5-8-17(15,16)9-12/h10-13H,5-9H2,1-4H3

InChI Key

SNPWZMCAOWAXOA-UHFFFAOYSA-N

Canonical SMILES

CC(C)N(CCNC1CCS(=O)(=O)C1)C(C)C

Origin of Product

United States

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